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Introduction

Senicapoc (formerly ICA-17043) is a potent and selective blocker of the intermediate-
conductance calcium-activated potassium channel, KCa3.1, also known as the Gardos
channel.[1][2][3] This channel plays a crucial role in regulating the membrane potential and
calcium signaling in a variety of cell types, including red blood cells, immune cells, and various
cancer cells.[4][5] In erythrocytes, the Gardos channel is a key regulator of cell volume; its
inhibition by Senicapoc prevents potassium and water efflux, thereby averting cellular
dehydration.[3][6] This mechanism was the basis for its investigation as a therapeutic agent for
sickle cell disease.[3][6][7]

Patch-clamp electrophysiology is the gold-standard technique for directly measuring the activity
of ion channels like KCa3.1.[8][9] This method allows for high-fidelity recording of ionic currents
through the channel in real-time, making it an indispensable tool for characterizing the
pharmacological properties of channel modulators like Senicapoc. These application notes
provide detailed protocols for utilizing Senicapoc in patch-clamp studies to investigate the
function and pharmacology of KCa3.1 channels.

Mechanism of Action of Senicapoc

Senicapoc exerts its inhibitory effect by binding to the inner pore of the KCa3.1 channel.[4]
This binding obstructs the ion permeation pathway, thereby blocking the flow of potassium ions
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out of the cell. The blockade is potent, with IC50 values in the low nanomolar range, and highly
selective for KCa3.1 over other ion channels.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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